Abacavir 5'-phosphate
Abacavir 5'-phosphate
Brand Name:
Vulcanchem
CAS No.:
136470-77-4
VCID:
VC0192913
InChI:
InChI=1S/C14H19N6O4P/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-24-25(21,22)23/h1,4,7-10H,2-3,5-6H2,(H2,21,22,23)(H3,15,17,18,19)/t8-,10+/m1/s1
SMILES:
C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)COP(=O)(O)O
Molecular Formula:
C14H19N6O4P
Molecular Weight:
366.31 g/mol
Abacavir 5'-phosphate
CAS No.: 136470-77-4
VCID: VC0192913
Molecular Formula: C14H19N6O4P
Molecular Weight: 366.31 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| CAS No. | 136470-77-4 |
|---|---|
| Product Name | Abacavir 5'-phosphate |
| Molecular Formula | C14H19N6O4P |
| Molecular Weight | 366.31 g/mol |
| IUPAC Name | [(1S,4R)-4-[2-amino-6-(cyclopropylamino)purin-9-yl]cyclopent-2-en-1-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C14H19N6O4P/c15-14-18-12(17-9-2-3-9)11-13(19-14)20(7-16-11)10-4-1-8(5-10)6-24-25(21,22)23/h1,4,7-10H,2-3,5-6H2,(H2,21,22,23)(H3,15,17,18,19)/t8-,10+/m1/s1 |
| Standard InChIKey | YQBOXVWMECPEJS-SCZZXKLOSA-N |
| SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)COP(=O)(O)O |
| Canonical SMILES | C1CC1NC2=C3C(=NC(=N2)N)N(C=N3)C4CC(C=C4)COP(=O)(O)O |
| Appearance | White Solid |
| Purity | > 95% |
| Synonyms | (1S,4R)- 4-[2-Amino-6-(cyclopropylamino)-9H-purin-9-yl]-2-cyclopentene-1-methanol Dihydrogen Phosphate (Ester); (1S-cis)-Abacavir Monophosphate |
| PubChem Compound | 469588 |
| Last Modified | Apr 15 2024 |
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